Cas no 1193-55-1 (2-Methylcyclohexane-1,3-dione)

2-Methylcyclohexane-1,3-dione structure

Product Name:2-Methylcyclohexane-1,3-dione

CAS No:1193-55-1

Molecular Formula:C₇H₁₀O₂

Molecular Weight:126.1531

MDL:MFCD00001587

CID:41008

PubChem ID:70945

2-Methylcyclohexane-1,3-dione Properties

Names and Identifiers

- 2-Methylcyclohexane-1,3-dione
- 2-Methyl-1,3-cyclohexanedione
- 2-methyl-1,3-cyclohexandione
- 1,3-Cyclohexanedione,2-methyl
- 1,3-DIMETHYLCYCLOADIPIC KETONE
- 1-Methyl-2,6-cyclohexanedione
- 2-MECHD
- 2-methyl-1,3-cyclohexadienone
- 2-methylcyclohexanone-1,3-dione
- 1,3-Cyclohexanedione, 2-methyl-
- VSGJHHIAMHUZKF-UHFFFAOYSA-N
- ghl.PD_Mitscher_leg0.98
- 2-methylcyclohexan-1,3-dion
- 2-Methyl-cyclohexane-1,3-dione
- PubChem15384
- BDBM22772
- 2-me
- NS00015083
- AKOS005256698
- A804263
- DS-14522
- EN300-255642
- 70V
- Z1255360336
- EINECS 214-773-9
- DTXSID90152406
- F19547
- W-108516
- Q63395476
- NSC 54460
- SCHEMBL677600
- NSC-54460
- PD020604
- CS-W019564
- 2-Methyl-1,3-cyclohexanedione, 97%
- SY036390
- M1133
- CHEMBL191688
- FT-0613033
- NSC54460
- 2-METHYLCYCLOHEXAN-1,3-DIONE
- 1193-55-1
- MFCD00001587
- AMY18839
- 2-methyl cyclohexane-1,3-dione
- 1,3-dimethylcycloadipic ketone
- DB-021315
- +Expand
- MDL： MFCD00001587
- InChIKey： VSGJHHIAMHUZKF-UHFFFAOYSA-N
- Inchi： 1S/C7H10O2/c1-5-6(8)3-2-4-7(5)9/h5H,2-4H2,1H3
- SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C(C1([H])C([H])([H])[H])=O
- BRN： 1281598

Computed Properties

Exact Mass: 126.06800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 126.06808
Heavy Atom Count: 9
Complexity: 133
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 0.94460
PSA: 34.14000
Refractive Index: 1.4660 (estimate)
Water Partition Coefficient: Insoluble
Boiling Point: 235.7°C at 760 mmHg
Melting Point: 206-208 °C (lit.)
Flash Point: 85.9 °C
FEMA: 3360
Solubility: methanol: 0.1 g/mL, clear
Color/Form: With white powder
Solubility: Insoluble in water
Sensitiveness: Hygroscopic
Density: 1.0579 (rough estimate)

2-Methylcyclohexane-1,3-dione Security Information

WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature
Signal Word：Warning
FLUKA BRAND F CODES：3-10

2-Methylcyclohexane-1,3-dione Customs Data

HS CODE：29142900
Customs Data：

China Customs Code:
29142900

2-Methylcyclohexane-1,3-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB111646-5 g	2-Methylcyclohexane-1,3-dione, 98%; .	1193-55-1	98%	5 g	€58.00	2023-07-20
Ambeed	A172115-1g	2-Methylcyclohexane-1,3-dione	1193-55-1	97%	1g	$6.0	2024-06-02
Apollo Scientific	OR4205-5g	2-Methylcyclohexane-1,3-dione	1193-55-1	97%	5g	£45.00	2023-04-21
Chemenu	CM203223-100g	2-Methyl-1,3-cyclohexanedione	1193-55-1	97%	100g	$215	2021-08-04
Enamine	EN300-255642-0.05g	2-methylcyclohexane-1,3-dione	1193-55-1	95%	0.05g	$19.0	2024-06-19
eNovation Chemicals LLC	D914034-100g	2-Methylcyclohexane-1,3-dione	1193-55-1	97%	100g	$260	2022-09-04
Fluorochem	050104-1g	2-Methyl-1,3-cyclohexanedione	1193-55-1	98%	1g	￡10.00	2022-03-01
OTAVAchemicals	5980484-100MG	2-methylcyclohexane-1,3-dione	1193-55-1	90%	100MG	$79	2023-07-09
TRC	M338338-10g	2-Methylcyclohexane-1,3-dione	1193-55-1		10g	$ 60.00	2022-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT5714-10g	2-methylcyclohexane-1,3-dione	1193-55-1	97%	10g	￥130.0

2-Methylcyclohexane-1,3-dione Suppliers

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2-Methylcyclohexane-1,3-dione Related Literature

1. 166. Alicyclic compounds. Part II. The preparation of cyclohexane-1 : 3-diones and their enol ethers

Eric G. Meek,J. H. Turnbull,Walter Wilson J. Chem. Soc. 1953 811
2. Syntheses of 3-(2,4-dimethyl-5-oxocyclopent-1-enyl)propionic acid and 2-methyl-3-oxo-4-isopropylidenecyclopentanecarboxylic acid

K. V. Narayanan,K. K. Balasubramianian,S. Chandrasekaran,S. Ramani,S. Swaminathan J. Chem. Soc. C 1971 2472
3. Conversion of cycloalk-2-enones into 2-methylcycloalkane-1,3-diones—assessment of various Tamao-Fleming procedures and mechanistic insight into the use of the Me3SiMe2Si unit

Guojun Yu,Derrick L. J. Clive Org. Biomol. Chem. 2016 14 1653
4. 166. Alicyclic compounds. Part II. The preparation of cyclohexane-1 : 3-diones and their enol ethers

Eric G. Meek,J. H. Turnbull,Walter Wilson J. Chem. Soc. 1953 811
5. New magnesium oxide fluorides with hydroxy groups as catalysts for Michael additions

Hillary A. Prescott,Zhi-Jian Li,Erhard Kemnitz,Jens Deutsch,Heiner Lieske J. Mater. Chem. 2005 15 4616
6. Domino Michael-aldol annulations for the stereocontrolled synthesis of bicyclo[3.3.1]nonane and bicyclo[3.2.1]octane derivatives

Rossella Promontorio,Jean-Alexandre Richard,Charles?M. Marson RSC Adv. 2016 6 114412
7. Experiments in steroid synthesis: oestrone

D. J. Crispin,A. E. Vanstone,J. S. Whitehurst J. Chem. Soc. C 1970 10
8. A computational mechanistic study of substrate-controlled competitive O–H and C–H insertion reactions catalyzed by dirhodium(ii) carbenoids: insight into the origin of chemoselectivity

Li-Han Zhu,Hai-Yan Yuan,Wen-Liang Li,Jing-Ping Zhang Org. Chem. Front. 2018 5 2353
9. Experiments in steroid synthesis: oestrone

D. J. Crispin,A. E. Vanstone,J. S. Whitehurst J. Chem. Soc. C 1970 10
10. Br?nsted acid-catalyzed selective C–C bond cleavage of 1,3-diketones: a facile synthesis of 4(3H)-quinazolinones in aqueous ethyl lactate

Guanshuo Shen,Haifeng Zhou,Peng Du,Sensheng Liu,Kun Zou,Yasuhiro Uozumi RSC Adv. 2015 5 85646

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Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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Amadis Chemical Company Limited

(CAS:1193-55-1)2-Methylcyclohexane-1,3-dione

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Quantity:100g/500g

Price($):243.0/1107.0

Cas no 1193-55-1 (2-Methylcyclohexane-1,3-dione)

2-Methylcyclohexane-1,3-dione Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Methylcyclohexane-1,3-dione Security Information

2-Methylcyclohexane-1,3-dione Customs Data

China Customs Code:

2-Methylcyclohexane-1,3-dione Price

2-Methylcyclohexane-1,3-dione Suppliers

2-Methylcyclohexane-1,3-dione Related Literature

Related Categories

1193-55-1 (2-Methylcyclohexane-1,3-dione) Related Products